Cas no 1796970-25-6 (3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane)
3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane Chemical and Physical Properties
Names and Identifiers
-
- [3-(4-fluorophenyl)azepan-1-yl]-pyridin-4-ylmethanone
- 3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane
-
- Inchi: 1S/C18H19FN2O/c19-17-6-4-14(5-7-17)16-3-1-2-12-21(13-16)18(22)15-8-10-20-11-9-15/h4-11,16H,1-3,12-13H2
- InChI Key: SDMKQEXTKGUCDT-UHFFFAOYSA-N
- SMILES: C(N1CCCCC(C2=CC=C(F)C=C2)C1)(C1=CC=NC=C1)=O
3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6381-4219-2μmol |
3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane |
1796970-25-6 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6381-4219-5μmol |
3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane |
1796970-25-6 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6381-4219-10μmol |
3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane |
1796970-25-6 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6381-4219-20μmol |
3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane |
1796970-25-6 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6381-4219-1mg |
3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane |
1796970-25-6 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6381-4219-2mg |
3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane |
1796970-25-6 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6381-4219-3mg |
3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane |
1796970-25-6 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6381-4219-4mg |
3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane |
1796970-25-6 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6381-4219-5mg |
3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane |
1796970-25-6 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6381-4219-10mg |
3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane |
1796970-25-6 | 10mg |
$118.5 | 2023-09-09 |
3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane
Introduction to 3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane (CAS No. 1796970-25-6) in Modern Chemical Biology
3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane, identified by its CAS number 1796970-25-6, represents a structurally intriguing compound that has garnered significant attention in the field of chemical biology and drug discovery. This azepane derivative, featuring a 4-fluorophenyl substituent and a pyridine-4-carbonyl moiety, exhibits a unique combination of pharmacophoric elements that make it a promising candidate for further exploration in medicinal chemistry. The presence of both fluorine and pyridine functionalities not only enhances its molecular complexity but also opens up diverse avenues for biological activity modulation.
The azepane core, a seven-membered heterocyclic ring, is well-known for its structural versatility and biological relevance. Azepane derivatives have been extensively studied due to their potential applications in the development of pharmaceuticals, particularly those targeting neurological and cardiovascular diseases. The incorporation of a 4-fluorophenyl group into the azepane scaffold introduces electronic and steric effects that can influence binding affinity and selectivity, making it an attractive scaffold for rational drug design.
Pyridine-4-carbonyl groups are another key pharmacophore in this compound, often found in bioactive molecules due to their ability to form hydrogen bonds and participate in metal coordination. The pyridine-4-carbonyl moiety in 3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane could serve as a critical interaction point with biological targets, enhancing the compound's potential as an inhibitor or modulator of enzyme activity. This dual functionality—combining the fluorophenyl and pyridine-4-carbonyl groups—suggests that this compound may exhibit multiple modes of action, which could be particularly advantageous in treating complex diseases that involve multiple pathological pathways.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various biological processes. The unique structural features of 3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane make it a potential candidate for disrupting PPIs. For instance, the fluorophenyl group could interact with aromatic pockets in protein targets, while the pyridine-4-carbonyl moiety could engage in hydrogen bonding or metal coordination, thereby facilitating the design of high-affinity PPI inhibitors.
Moreover, the fluorine atom at the 4-position of the phenyl ring is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. The presence of this fluorine substituent may contribute to the compound's resistance to enzymatic degradation and improve its bioavailability. These properties make 3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane a valuable scaffold for developing novel therapeutics with improved pharmacokinetic profiles.
Recent advances in computational chemistry and structure-based drug design have further highlighted the potential of this compound. Molecular docking studies have shown that derivatives of azepane can effectively bind to various protein targets, including kinases and transcription factors. The combination of the fluorophenyl and pyridine-4-carbonyl groups may enhance binding interactions by optimizing both hydrophobic and polar contacts with protein surfaces. Such insights are crucial for designing molecules with enhanced potency and selectivity.
The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Azepane derivatives, in particular, have shown promise in treating conditions such as epilepsy, depression, and cancer. The introduction of fluorinated aromatic rings into these scaffolds has further expanded their therapeutic potential by improving pharmacological properties such as lipophilicity and metabolic stability. Consequently, compounds like 3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane are being explored as lead candidates for new drug candidates.
In conclusion,3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane (CAS No. 1796970-25-6) represents a structurally innovative compound with significant potential in chemical biology and drug discovery. Its unique combination of pharmacophores—the fluorophenyl group and the pyridine-4-carbonyl moiety—make it an attractive candidate for developing novel therapeutics targeting complex diseases. As research continues to uncover new applications for azepane derivatives,3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane is poised to play a pivotal role in shaping future advances in medicinal chemistry.
1796970-25-6 (3-(4-fluorophenyl)-1-(pyridine-4-carbonyl)azepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)